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Compound of Interest

Compound Name: Petroselaidyl methane sulfonate

Cat. No.: B15548458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical synthesis of Petroselaidyl
Methane Sulfonate. The synthesis is a two-step process commencing with the reduction of

petroselaidic acid to its corresponding alcohol, followed by a mesylation reaction to yield the

final product. Detailed experimental protocols, a summary of expected quantitative data, and

process visualizations are presented to facilitate understanding and replication in a laboratory

setting.

Synthesis Overview
The synthesis of petroselaidyl methane sulfonate is achieved through a two-step reaction

sequence:

Reduction of Petroselaidic Acid: Petroselaidic acid is first reduced to petroselaidyl alcohol.

This transformation of a carboxylic acid to a primary alcohol is a fundamental reaction in

organic synthesis.

Mesylation of Petroselaidyl Alcohol: The hydroxyl group of petroselaidyl alcohol is then

converted to a mesylate ester through a reaction with methanesulfonyl chloride. This process
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yields the target compound, petroselaidyl methane sulfonate.

Experimental Protocols
Step 1: Synthesis of Petroselaidyl Alcohol via Reduction
of Petroselaidic Acid
This procedure details the reduction of petroselaidic acid to petroselaidyl alcohol using lithium

aluminum hydride (LAH), a potent reducing agent suitable for this transformation.[1][2]

Materials:

Petroselaidic acid

Lithium aluminum hydride (LAH)

Anhydrous diethyl ether or tetrahydrofuran (THF)

10% Sulfuric acid solution

Anhydrous sodium sulfate

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

A solution of petroselaidic acid in anhydrous diethyl ether (or THF) is prepared in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

In a separate flask, a suspension of lithium aluminum hydride (approximately 1.2 to 1.5

molar equivalents) in the same anhydrous solvent is prepared and cooled to 0°C in an ice

bath.
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The petroselaidic acid solution is added dropwise to the LAH suspension with vigorous

stirring, maintaining the temperature at 0°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours until the reaction is complete (monitored by Thin Layer

Chromatography).

The reaction is carefully quenched by the slow, sequential addition of water, followed by a

15% sodium hydroxide solution, and then more water, while keeping the mixture cooled in an

ice bath.[3]

The resulting precipitate of aluminum salts is removed by filtration.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure using a rotary evaporator to yield crude

petroselaidyl alcohol.

The crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Synthesis of Petroselaidyl Methane Sulfonate
This protocol describes the conversion of petroselaidyl alcohol to petroselaidyl methane
sulfonate using methanesulfonyl chloride in the presence of a tertiary amine base.[4][5]

Materials:

Petroselaidyl alcohol

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA) or pyridine

Anhydrous dichloromethane (DCM)

Deionized water
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Saturated sodium bicarbonate solution

Brine solution

Anhydrous sodium sulfate

Standard laboratory glassware

Magnetic stirrer

Procedure:

Petroselaidyl alcohol is dissolved in anhydrous dichloromethane in a round-bottom flask

under an inert atmosphere and cooled to 0°C.

Triethylamine (approximately 1.5 molar equivalents) is added to the solution.

Methanesulfonyl chloride (approximately 1.2 molar equivalents) is added dropwise to the

stirred solution, maintaining the temperature at 0°C.[4]

The reaction mixture is stirred at 0°C for a few hours, and then allowed to warm to room

temperature. The progress of the reaction is monitored by TLC.

Once the reaction is complete, the mixture is diluted with dichloromethane and washed

successively with cold water, dilute hydrochloric acid (to remove excess triethylamine),

saturated sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated under reduced pressure to give the crude petroselaidyl methane sulfonate.

Further purification can be achieved by column chromatography if required.

Data Presentation
The following table summarizes the expected quantitative data for the synthesis of

petroselaidyl methane sulfonate. Please note that these are representative values and actual

results may vary depending on experimental conditions and scale.
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Parameter Step 1: Reduction Step 2: Mesylation Overall

Reactant Petroselaidic Acid Petroselaidyl Alcohol Petroselaidic Acid

Product Petroselaidyl Alcohol
Petroselaidyl Methane

Sulfonate

Petroselaidyl Methane

Sulfonate

Typical Yield (%) 85 - 95% 90 - 98% 76 - 93%

Purity (by GC/HPLC) > 95% > 98% > 98%

Molecular Formula C₁₈H₃₆O C₁₉H₃₈O₃S C₁₉H₃₈O₃S

Molecular Weight 268.48 g/mol 346.57 g/mol 346.57 g/mol

Visualizations
The following diagrams illustrate the synthesis workflow and the individual reaction steps.

Step 1: Reduction Step 2: Mesylation

Petroselaidic Acid Petroselaidyl Alcohol
LiAlH4, Et2O

Petroselaidyl Alcohol Petroselaidyl Methane Sulfonate
MsCl, TEA, DCM

Click to download full resolution via product page

Caption: Overall synthesis workflow for Petroselaidyl Methane Sulfonate.

Petroselaidic Acid C₁₇H₃₃COOH 1. LiAlH₄, Et₂O
2. H₂O workup

Petroselaidyl Alcohol C₁₈H₃₅OH

Click to download full resolution via product page

Caption: Reaction scheme for the reduction of Petroselaidic Acid.
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Petroselaidyl Alcohol C₁₈H₃₅OH MsCl, TEA
DCM, 0°C

Petroselaidyl Methane Sulfonate C₁₈H₃₅OMs

Click to download full resolution via product page

Caption: Reaction scheme for the mesylation of Petroselaidyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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